![molecular formula C11H10BrNO2 B1477893 (R)-5-bromo-2-((tetrahydrofuran-3-yl)oxy)benzonitrile CAS No. 1893403-92-3](/img/structure/B1477893.png)
(R)-5-bromo-2-((tetrahydrofuran-3-yl)oxy)benzonitrile
Overview
Description
The compound “®-5-bromo-2-((tetrahydrofuran-3-yl)oxy)benzonitrile” is a complex organic molecule. It contains a bromine atom, a tetrahydrofuran ring, and a nitrile group. The “®” indicates that it is a chiral molecule, meaning it cannot be superimposed on its mirror image .
Molecular Structure Analysis
The molecular structure of this compound would likely be determined by techniques such as X-ray crystallography or NMR spectroscopy. These techniques can provide detailed information about the arrangement of atoms in the molecule and the stereochemistry at the chiral center .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the functional groups present. For example, the bromine atom might be susceptible to nucleophilic substitution reactions, while the nitrile group could undergo addition reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would likely be determined experimentally. These properties can be influenced by factors such as the functional groups present and the overall structure of the molecule .Scientific Research Applications
Synthesis and Material Development
The compound (R)-5-bromo-2-((tetrahydrofuran-3-yl)oxy)benzonitrile serves as a starting point or intermediate in the synthesis of complex molecules. For instance, it can be used in the development of antimicrobial agents through its transformation into various derivatives with potential biological activities. Such synthetic routes often involve the conversion of similar brominated benzonitriles into oximes, which are then further manipulated to produce compounds with desired properties (Kumar et al., 2022).
Polymer Chemistry
In the field of polymer chemistry, this compound can be utilized in living radical polymerization processes. Specifically, the bromo functional group in such compounds can undergo halogen exchange reactions to facilitate the polymerization process, leading to the formation of polymers with low polydispersity and high conversion rates. This method is instrumental in synthesizing polymers for various applications, including materials science and engineering (Xiao et al., 2017).
Catalysis and Organic Transformations
The compound also finds use in catalysis, particularly in reactions facilitated by dual catalysis systems. For example, it can be involved in regiodivergent transformations of alkylic oxonium ylides, leading to the selective synthesis of complex organic frameworks such as dihydrofuran-3-ones and substituted benzofurans. These transformations are crucial in developing pharmaceuticals and agrochemicals (Chen et al., 2017).
Environmental Chemistry
In environmental chemistry, the study of the microbial degradation of benzonitrile herbicides, including those with bromo substitutions, provides insights into the environmental fate of such compounds. Understanding the degradation pathways and the microorganisms involved helps in assessing the ecological impact of these herbicides and their metabolites (Holtze et al., 2008).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
5-bromo-2-[(3R)-oxolan-3-yl]oxybenzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10BrNO2/c12-9-1-2-11(8(5-9)6-13)15-10-3-4-14-7-10/h1-2,5,10H,3-4,7H2/t10-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPKNFEFZEJWHBQ-SNVBAGLBSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1OC2=C(C=C(C=C2)Br)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COC[C@@H]1OC2=C(C=C(C=C2)Br)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10BrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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